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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is a critical component of laboratory safety and environmental stewardship.

Pentadecan-8-ol, a secondary fatty alcohol, requires careful handling and disposal to mitigate

potential environmental impact. This guide provides essential safety and logistical information

for the proper disposal of Pentadecan-8-ol, ensuring compliance and promoting a safe working

environment.

Key Physical and Chemical Properties
Understanding the properties of a substance is the first step toward safe handling and disposal.

Below is a summary of available data for similar long-chain alcohols.

Property Value Source Compound

Molecular Formula C15H32O Pentadecan-8-ol

Molecular Weight 228.41 g/mol Pentadecan-8-ol

Appearance White Solid 1-Pentadecanol

Melting Point 44 °C / 111.2 °F 1-Pentadecanol

Boiling Point 269 - 271 °C / 516.2 - 519.8 °F 1-Pentadecanol

Solubility in Water Insoluble 1-Pentadecanol
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Hazard Profile and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Pentadecan-8-ol is classified with the hazard statement H413: "May cause long lasting

harmful effects to aquatic life".[1][2] This underscores the importance of preventing its release

into the environment.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is recommended to prevent skin contact.

Handling:

Avoid generating dust or aerosols.

Use in a well-ventilated area or under a fume hood.

Prevent contact with skin and eyes.

Step-by-Step Disposal Protocol
The proper disposal of Pentadecan-8-ol waste is crucial to prevent environmental

contamination. The following protocol outlines the necessary steps for its safe collection and

disposal.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Pentadecan-8-ol waste is pure, mixed with other

non-halogenated organic solvents, or contaminated with halogenated compounds.

Segregate Accordingly:

Non-Halogenated Waste: If pure or mixed with other non-halogenated organics, collect in

a designated "Non-Halogenated Organic Waste" container.
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Halogenated Waste: If contaminated with halogenated compounds, it must be disposed of

in a "Halogenated Organic Waste" container.

2. Waste Collection:

Container Selection: Use a clean, dry, and chemically compatible waste container with a

secure screw cap.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name

("Pentadecan-8-ol"), and any other components in the waste stream.

Collection Process:

Use a funnel to prevent spills when transferring waste.

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Securely close the container after each addition.

3. Storage:

Store sealed waste containers in a designated, well-ventilated, and cool secondary

containment area.

Keep containers away from heat and sources of ignition.[3]

4. Disposal:

Licensed Waste Disposal Vendor: Arrange for the collection and disposal of the waste

through your institution's designated hazardous waste management service or a licensed

chemical waste disposal company.

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are followed. Chemical waste generators are responsible for the

proper classification and disposal of their waste.[4]

Spill Response:
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Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal as hazardous waste.[3]

Large Spills: Evacuate the area and follow your institution's emergency response

procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pentadecan-8-ol waste.
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Pentadecan-8-ol Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of Pentadecan-8-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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